Cas no 1227565-24-3 (3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile
• CAS No: 1227565-24-3
• MF: C₁₃H₈ClFN₂
• MW: 246.66742515564
• CID: 4913739
• Update Time: 2025-06-08

3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile
• 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H8ClFN2/c14-13-8-17-7-12(11(13)4-5-16)9-2-1-3-10(15)6-9/h1-3,6-8H,4H2
• InChI Key： BKOBVORTZGEFLW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2C=CC=C(C=2)F)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile

Introduction to 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile (CAS No: 1227565-24-3)

3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile (CAS No: 1227565-24-3) is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, characterized by its pyridine core structure substituted with chloro and fluorophenyl groups, has garnered considerable attention due to its versatile reactivity and potential applications in the synthesis of biologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it a valuable building block for further functionalization, enabling the development of novel compounds with tailored pharmacological properties.

The chemical structure of 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile consists of a pyridine ring substituted at the 3-position with a chlorine atom and at the 5-position with a 3-fluorophenyl group. The 4-position is acetylated, forming an acetonitrile moiety. This arrangement imparts unique electronic and steric properties to the molecule, making it particularly useful in cross-coupling reactions such as Suzuki, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex organic molecules, including heterocyclic compounds that are prevalent in modern drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile has emerged as a key intermediate in the synthesis of kinase inhibitors, which play a crucial role in treating cancers, inflammatory diseases, and infectious disorders. The fluorine atom at the 3-position of the phenyl ring enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for oral administration. Additionally, the chloro group on the pyridine ring provides a handle for further chemical modifications, allowing researchers to explore diverse structural analogs.

One of the most compelling applications of 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile is in the development of antiviral agents. The structural motif is reminiscent of several known antiviral drugs that target viral proteases and polymerases. By leveraging this scaffold, scientists have been able to design molecules that disrupt viral replication cycles effectively. For instance, derivatives of this compound have shown promise in inhibiting enzymes essential for HIV replication. The ability to modify different positions on the molecule allows for fine-tuning of potency and selectivity, minimizing off-target effects.

The agrochemical industry has also recognized the potential of 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile as a precursor for novel pesticides. Pyridine-based compounds are widely used due to their efficacy against a broad spectrum of pests while maintaining environmental safety profiles. Researchers have synthesized various analogs derived from this intermediate that exhibit herbicidal and insecticidal properties. The fluorine substituent enhances photostability and resistance to degradation, ensuring prolonged activity in field conditions. This makes such compounds attractive for sustainable agriculture practices.

Advances in computational chemistry have further accelerated the exploration of 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile's potential applications. Molecular modeling studies have revealed insights into its interaction with biological targets at an atomic level. These simulations help predict binding affinities and optimize lead structures before experimental validation. Such high-throughput virtual screening methodologies are indispensable in modern drug discovery pipelines, reducing time and resources required for hit identification.

The synthesis of 3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile itself presents interesting challenges due to its reactive functional groups. Traditional synthetic routes often involve multi-step sequences involving halogenation, fluorination, and acylation reactions. However, recent methodologies have focused on greener approaches using catalytic systems that minimize waste generation while improving yields. For example, transition metal-catalyzed cross-coupling reactions under mild conditions offer efficient pathways to construct complex pyridine derivatives without harsh reagents or excessive purification steps.

In conclusion,3-Chloro-5-(3-fluorophenyl)pyridine-4-acetonitrile (CAS No: 1227565-24-3) represents a cornerstone intermediate with far-reaching implications across pharmaceuticals and agrochemicals alike. Its unique structural features enable diverse chemical transformations leading to biologically active compounds targeting various therapeutic areas including oncology,antiviral,and pest control solutions.Sustained research efforts coupled with innovative synthetic strategies continue to unlock new possibilities for this versatile compound ensuring its relevance remains steadfast within scientific communities worldwide.